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Compound of Interest

Compound Name: 3-Methoxy-N-methylaniline

Cat. No.: B077206 Get Quote

A comprehensive review of existing scientific literature reveals a significant scarcity of in-depth

technical data on N-methyl-m-anisidine (also known as 3-methoxy-N-methylaniline). While

basic chemical and physical properties are documented, detailed experimental protocols,

quantitative biological data, and its involvement in specific signaling pathways are not readily

available in published scientific research. This report summarizes the available information and

highlights the current knowledge gaps regarding this compound.

Chemical and Physical Properties
N-methyl-m-anisidine is an organic compound with the chemical formula C8H11NO. It is a

derivative of anisidine, characterized by a methyl group and a methoxy group attached to the

aniline structure at the meta position.
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Property Value Source

Molecular Formula C8H11NO

Molar Mass 137.18 g/mol

CAS Number 14318-66-2

Appearance Colorless to light yellow solid

Boiling Point 239-240 °C

Density 1.049 g/mL at 25 °C

Refractive Index n20/D 1.5690

Synthesis
Detailed, step-by-step experimental protocols for the synthesis of N-methyl-m-anisidine are not

explicitly described in the reviewed literature. However, general synthetic routes for related

compounds suggest potential pathways.

One common method for the N-methylation of anilines is reductive amination. This would likely

involve the reaction of m-anisidine with formaldehyde in the presence of a reducing agent. A

patent for the synthesis of the isomeric N-methyl-4-methoxyaniline (N-methyl-p-anisidine)

describes a process using p-aminoanisole, paraformaldehyde, and a Raney nickel catalyst

under a hydrogen atmosphere. A similar approach could theoretically be adapted for the

synthesis of N-methyl-m-anisidine from m-anisidine.

Another potential route is the direct N-methylation of m-anisidine using a methylating agent

such as dimethyl sulfate or methyl iodide. However, a specific protocol for N-methyl-m-anisidine

using this method was not found.

The synthesis of the precursor, m-anisidine, is well-documented and typically involves the

reduction of m-nitroanisole.

Logical Workflow for a Potential Synthesis Route
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Caption: Potential reductive amination route to N-methyl-m-anisidine.

Biological and Pharmacological Activity
The reviewed scientific literature is devoid of any specific quantitative data on the biological or

pharmacological activity of N-methyl-m-anisidine. There are no published studies detailing its

mechanism of action, its effects on any signaling pathways, or its potential therapeutic

applications. The parent compound, m-anisidine, is noted for its use in the synthesis of dyes

and as a corrosion inhibitor, but this information does not extend to its N-methylated derivative.

Conclusion
Despite a thorough literature search, there is a significant lack of detailed scientific information

on N-methyl-m-anisidine. While basic physicochemical properties are known, the core

requirements for an in-depth technical guide—including quantitative biological data, detailed

experimental protocols, and elucidated signaling pathways—are absent from the current body

of scientific literature. This highlights a substantial gap in the understanding of this particular

chemical entity. Further research would be necessary to establish its synthesis, biological

activity, and potential applications for researchers, scientists, and drug development

professionals.
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To cite this document: BenchChem. [N-methyl-m-anisidine: A Review of Available Scientific
Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077206#literature-review-on-n-methyl-m-anisidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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